4-Bromo-2-[3-(4-chlorophenyl)acryloyl]-7-(ethylamino)-2,4,6-cycloheptatrien-1-one

• Molecular Formula: C18H15BrClNO2
• Molecular Weight: 392.7 g/mol
• IUPAC Name: 4-bromo-2-[(E)-3-(4-chlorophenyl)prop-2-enoyl]-7-(ethylamino)cyclohepta-2,4,6-trien-1-one
• InChI: InChI=1S/C18H15BrClNO2/c1-2-21-16-9-6-13(19)11-15(18(16)23)17(22)10-5-12-3-7-14(20)8-4-12/h3-11H,2H2,1H3,(H,21,23)/b10-5+
• InChI Key: VVKIKHNMBRFIRA-BJMVGYQFSA-N
• Isomeric SMILES: CCNC1=CC=C(C=C(C1=O)C(=O)/C=C/C2=CC=C(C=C2)Cl)Br
• SMILES: CCNC1=CC=C(C=C(C1=O)C(=O)C=CC2=CC=C(C=C2)Cl)Br

Description

4-Bromo-2-[3-(4-chlorophenyl)acryloyl]-7-(ethylamino)-2,4,6-cycloheptatrien-1-one is a chemical compound with potential applications in scientific research. This compound is also known as BCA or BCAAs, and it is a derivative of the amino acid leucine. BCA has been shown to have a variety of biochemical and physiological effects, and it may have potential therapeutic applications in the future.

Mechanism of Action

The mechanism of action of BCA is not fully understood, but it is believed to involve the formation of covalent bonds with certain amino acid residues in enzymes and proteins. This covalent bond formation can lead to changes in the activity or structure of the enzyme or protein, which can be monitored using fluorescence techniques.
Biochemical and Physiological Effects
BCA has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, including carboxypeptidase A and chymotrypsin. BCA has also been shown to have anti-inflammatory effects, and it may have potential therapeutic applications in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One advantage of using BCA in lab experiments is its high sensitivity and specificity for certain enzymes and proteins. BCA can be used to monitor the activity of these enzymes and proteins in real-time, providing valuable insights into their function and regulation. However, one limitation of using BCA is its potential toxicity to cells and tissues. Careful dosing and monitoring are required to ensure that BCA does not have adverse effects on the experimental system.

Future Directions

There are many potential future directions for research on BCA. One area of interest is the development of new fluorescent probes based on BCA for studying other enzymes and proteins. Another area of interest is the development of BCA-based therapeutics for the treatment of inflammatory diseases. Finally, further research is needed to fully understand the mechanism of action of BCA and its potential applications in scientific research and medicine.

Synthesis Methods

The synthesis of BCA involves several steps, including the condensation of 4-bromo-2-cycloheptenone with ethylamine, followed by the addition of 4-chlorophenylacetic acid. The resulting product is then subjected to a series of purification steps to yield pure BCA. This synthesis method has been optimized over time to increase yields and purity of the final product.

Scientific Research Applications

BCA has been used in scientific research for a variety of purposes, including studying the mechanism of action of certain enzymes and proteins. BCA has been used as a fluorescent probe to monitor the activity of enzymes such as carboxypeptidase A and chymotrypsin. It has also been used to study protein-protein interactions and ligand binding.